Cas no 936493-29-7 (3-Oxazolidinecarboxylicacid, 2,2,4,4-tetramethyl-, methyl ester)
936493-29-7 structure
Product Name:3-Oxazolidinecarboxylicacid, 2,2,4,4-tetramethyl-, methyl ester
CAS No:936493-29-7
MF:C9H17NO3
MW:187.236182928085
CID:802379
PubChem ID:45119611
Update Time:2025-04-19
3-Oxazolidinecarboxylicacid, 2,2,4,4-tetramethyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 3-Oxazolidinecarboxylicacid, 2,2,4,4-tetramethyl-, methyl ester
- DTXSID901222179
- Methyl 2,2,4,4-tetramethyloxazolidine-3-carboxylate
- 936493-29-7
- Methyl 2,2,4,4-tetramethyl-3-oxazolidinecarboxylate
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- Inchi: 1S/C9H17NO3/c1-8(2)6-13-9(3,4)10(8)7(11)12-5/h6H2,1-5H3
- InChI Key: LHDMMLLKIVJHME-UHFFFAOYSA-N
- SMILES: O1CC(C)(C)N(C(=O)OC)C1(C)C
Computed Properties
- Exact Mass: 187.12084340g/mol
- Monoisotopic Mass: 187.12084340g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 38.8Ų
3-Oxazolidinecarboxylicacid, 2,2,4,4-tetramethyl-, methyl ester Related Literature
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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